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Compound Name: _ -
dimethoxyacetoacetanilide

Cat. No.: B1293927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of
4'-Chloro-2',5'-dimethoxyacetoacetanilide, with a focus on its melting and boiling points. This
document outlines the experimental protocols for these determinations and presents the data in
a clear, structured format for ease of use by professionals in research and development.

Introduction

4'-Chloro-2',5'-dimethoxyacetoacetanilide (CAS No. 4433-79-8) is a white to off-white
crystalline solid.[1] It is a complex organic molecule featuring an acetoacetanilide core with
chloro and dimethoxy substitutions on the aniline ring.[1] This compound serves as a key
intermediate in the synthesis of various organic compounds, including dyes, pigments, and
potentially pharmaceutical agents.[1][2] Accurate knowledge of its physical properties, such as
melting and boiling points, is crucial for its handling, purification, and application in further
synthetic processes.

Physicochemical Data

The quantitative data for 4'-Chloro-2',5'-dimethoxyacetoacetanilide are summarized in the
table below. The melting point is a well-documented experimental value, while the boiling point
is a predicted value, as thermal decomposition may occur before boiling under standard
atmospheric pressure.
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Property Value Data Type
Melting Point 102-104 °C[1][2][3][4] Experimental
106.0 to 110.0 °C[5] Experimental

108 °C[6] Experimental

Boiling Point 432.7 °C at 760 mmHg[1][3] Predicted[2][4]
Molecular Formula C12H14CINOa4[1]

Molecular Weight 271.70 g/mol [1]

White to light yellow
Appearance
powder/crystal[1][5]

CAS Number 4433-79-8[1]

Note: The variation in reported melting point ranges can be attributed to different experimental
conditions and sample purity levels.

Experimental Protocol: Melting Point Determination

The melting point of a solid is a critical indicator of its purity. Pure crystalline solids typically
exhibit a sharp melting point range of 0.5-1.0°C. The following protocol describes a standard
method for determining the melting point of a solid organic compound like 4'-Chloro-2',5'-
dimethoxyacetoacetanilide using a modern digital melting point apparatus.[7][8]

3.1. Principle The method involves heating a small, powdered sample in a capillary tube at a
controlled rate.[7] The melting point range is the temperature from which the substance first
begins to liquefy to the temperature at which it becomes completely liquid.

3.2. Materials and Apparatus
o Sample of 4'-Chloro-2',5'-dimethoxyacetoacetanilide (dry and finely powdered)
e Glass capillary tubes (sealed at one end)[9][10]

 Digital melting point apparatus (e.g., DigiMelt, Mel-Temp)[8]
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e Spatula
e Mortar and pestle
3.3. Procedure

o Sample Preparation: Ensure the sample is completely dry.[7] Place a small amount of the
compound on a clean, dry surface and crush it into a fine powder using a spatula or mortar
and pestle.[9][10]

o Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample,
forcing a small amount of the solid into the tube.[8] Tap the sealed end of the tube gently on
a hard surface to compact the sample into a dense column at the bottom.[8] The ideal
sample height is 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point
apparatus.[8]

» Rapid Determination (Optional): If the approximate melting point is unknown, perform a quick
determination by setting a high heating rate (e.g., 10-20 °C/min).[8] This provides a rough
estimate of the melting range.

o Accurate Determination: Set the starting temperature to about 10-15 °C below the expected
or roughly determined melting point. Set a slow heating ramp rate of 1-2 °C per minute to
ensure thermal equilibrium.[8]

o Observation and Recording: Observe the sample through the viewing lens. Record the
temperature at which the first drop of liquid appears (T1). Continue heating and record the
temperature at which the last solid crystal melts into liquid (T2). The melting point is reported
as therange T1 - Ta.

o Replicate: For accuracy, allow the apparatus to cool and repeat the measurement with a
fresh sample and capillary tube until consistent values are obtained.[10]

Workflow and Data Visualization
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To ensure clarity and reproducibility, the experimental process for determining the melting point
can be visualized as a logical workflow.

Sample Preparation
(Dry & Powder Sample)

Load Capillary Tube
(2-3 mm height)

Place Tube in Apparatus

Rapid Scan (Optional)
(10-20°C/min)

Set start temp
~15°C below approx. MP

Accurate Measurement
(1-2°C/min)

Observe & Record
(T1: First Drop, T2: All Liquid)

Report Melting Range
(T1-T2)
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Caption: Experimental workflow for melting point determination.

This flowchart illustrates the sequential steps from sample preparation to final data reporting,
providing a clear and logical guide for laboratory professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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